1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)-2-(naphthalen-1-yl)ethan-1-one
Description
The compound 1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)-2-(naphthalen-1-yl)ethan-1-one features a bicyclic pyrido[2,3-d]pyrimidine core fused with a partially saturated dihydropyridine ring. Key structural elements include:
- Naphthalen-1-yl group linked via an ethanone bridge at position 8: Introduces lipophilicity and π-π stacking capabilities, which may influence receptor binding .
Properties
IUPAC Name |
1-(2-morpholin-4-yl-6,7-dihydro-5H-pyrido[2,3-d]pyrimidin-8-yl)-2-naphthalen-1-ylethanone | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N4O2/c28-21(15-18-7-3-6-17-5-1-2-9-20(17)18)27-10-4-8-19-16-24-23(25-22(19)27)26-11-13-29-14-12-26/h1-3,5-7,9,16H,4,8,10-15H2 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUCRHJSRNIBULD-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CN=C(N=C2N(C1)C(=O)CC3=CC=CC4=CC=CC=C43)N5CCOCC5 | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N4O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)-2-(naphthalen-1-yl)ethan-1-one is a member of the pyrido[2,3-d]pyrimidine class, which has garnered attention for its diverse biological activities and therapeutic potential. This article explores its biological activity, mechanisms of action, pharmacokinetics, and relevant case studies.
Structural Overview
The compound features a complex structure characterized by:
- A morpholino group that enhances solubility.
- A naphthalenyl moiety contributing to its biological interactions.
- A pyrido[2,3-d]pyrimidine core known for various pharmacological activities.
The primary mechanism through which this compound exerts its biological effects is through the inhibition of protein tyrosine kinases (PTKs) . PTKs are crucial in cell signaling pathways that regulate growth and proliferation. Inhibition of PTKs can lead to:
- Reduced cell proliferation.
- Induction of apoptosis in cancer cells.
Pharmacokinetics
The pharmacokinetic profile of the compound is influenced by its structural components:
- Absorption : The morpholino group enhances the compound's solubility and absorption characteristics.
- Distribution : Favorable distribution properties enable effective targeting of tissues.
- Metabolism : The compound undergoes metabolic transformations that can affect its efficacy.
- Excretion : The elimination pathways are critical for determining the duration of action.
Anticancer Efficacy
A study by Elmongy et al. synthesized various derivatives of pyrido[2,3-d]pyrimidines and evaluated their anticancer activity against triple-negative breast cancer cells. The findings indicated that these compounds could significantly inhibit tumor cell proliferation by targeting specific signaling pathways related to cancer progression .
Synergistic Effects
Research has also explored the synergistic effects of combining this compound with established chemotherapeutics like cisplatin. Results showed enhanced cytotoxicity in resistant cancer cell lines when used in combination therapy, indicating potential for improved treatment outcomes in chemotherapy-resistant cancers .
Case Studies
| Study | Findings |
|---|---|
| Elmongy et al. | Demonstrated significant inhibition of tumor cell proliferation in triple-negative breast cancer cells. |
| Combination Therapy | Enhanced cytotoxicity observed when combined with cisplatin in resistant cancer lines. |
Comparison with Similar Compounds
Table 1: Key Structural and Functional Comparisons
Substituent-Driven Property Modifications
- Morpholino vs. Methoxy (): The morpholino group in the target compound offers superior solubility (due to its oxygen atoms) and 3D conformational flexibility compared to the methoxy analog, which is smaller and less polar. This may enhance bioavailability in aqueous environments .
- Naphthalen-1-yl vs. Thioxo (): While both compounds incorporate a naphthyl group, the thioxo moiety in compound 11 could enable stronger hydrogen bonding with biological targets, albeit at the expense of metabolic stability compared to the morpholino-containing target .
- Heterocycle Comparison ( vs.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
